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Compound of Interest

Compound Name: 3-Chloropivaloyl chloride

CAS No.: 4300-97-4

Cat. No.: B1294922

Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of 3-Chloropivaloyl chloride (CAS No. 4300-97-4). Adherence to these procedures is

essential to ensure personal safety and minimize environmental impact.

Understanding the Hazards
3-Chloropivaloyl chloride is a corrosive, combustible, and moisture-sensitive liquid that poses

significant health risks upon exposure.[1][2][3][4] It is imperative to handle this chemical with

extreme caution in a controlled laboratory environment.

Key Hazards:

Corrosive: Causes severe skin and eye burns upon contact.[1][2][3]

Lachrymator: A substance that irritates the eyes and causes tearing.[1]
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Respiratory Irritant: Inhalation can lead to severe irritation and chemical burns to the

respiratory tract, potentially causing delayed lung edema.[1][2]

Water Reactive: Reacts with water and moisture to produce toxic and corrosive fumes,

including hydrogen chloride gas.[1][2]

Combustible: A combustible liquid and vapor with a flashpoint of 62°C.[1]

Toxic: Very toxic by ingestion, inhalation, and skin absorption.[2][3][4]

Personal Protective Equipment (PPE)
The selection and proper use of appropriate PPE is the most critical line of defense against the

hazards of 3-Chloropivaloyl chloride. All personnel must be trained on the correct use,

removal, and disposal of PPE.

Summary of Required PPE:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

PPE Selection Workflow:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/95881.pdf
https://wap.guidechem.com/encyclopedia/3-chloropivaloyl-chloride-dic12521.html
https://pim-resources.coleparmer.com/sds/95881.pdf
https://wap.guidechem.com/encyclopedia/3-chloropivaloyl-chloride-dic12521.html
https://pim-resources.coleparmer.com/sds/95881.pdf
https://wap.guidechem.com/encyclopedia/3-chloropivaloyl-chloride-dic12521.html
https://pubchem.ncbi.nlm.nih.gov/compound/61345
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0739090.htm
https://www.benchchem.com/product/b1294922?utm_src=pdf-body
https://www.benchchem.com/product/b1294922?utm_src=pdf-body-href
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: PPE selection workflow for handling 3-Chloropivaloyl chloride.

Operational Plan: Safe Handling Procedures
All work with 3-Chloropivaloyl chloride must be conducted within a certified chemical fume

hood to minimize inhalation exposure.[1] An eyewash station and safety shower must be

readily accessible.[1]

Step-by-Step Handling Protocol:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents before handling the chemical.

Don all required PPE as outlined in the table above.

Have spill cleanup materials readily available.

Handling:

Handle 3-Chloropivaloyl chloride in a well-ventilated area, specifically within a chemical

fume hood.[1]
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Avoid contact with skin, eyes, and clothing.[1]

Keep the container tightly closed when not in use.[1][2]

Keep away from heat, sparks, and open flames.[1][2]

Ground all equipment when transferring the substance.[3]

Do not allow contact with water or moisture.[1]

Post-Handling:

Thoroughly wash hands and any exposed skin after handling.[1]

Decontaminate all equipment used.

Properly dispose of any contaminated materials as hazardous waste.

Emergency and Disposal Plan
In the event of an emergency, prioritize personal safety and follow these procedures.

Emergency Procedures:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Disposal Plan:
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All waste containing 3-Chloropivaloyl chloride, including contaminated spill cleanup

materials and empty containers, must be disposed of as hazardous waste.

Empty containers may retain product residue and can be dangerous.[1] Do not reuse empty

containers.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's environmental health and safety department for specific guidance on disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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